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Compound of Interest

Compound Name:
4-(trifluoromethyl)quinoline-2-

carboxylic Acid

Cat. No.: B1310589 Get Quote

An In-depth Technical Guide to the Safety, Handling, and MSDS of 4-
(Trifluoromethyl)quinoline-2-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: As of the compilation of this guide, a specific Safety Data Sheet (SDS) for 4-
(trifluoromethyl)quinoline-2-carboxylic acid (CAS No. 588702-67-4) was not publicly

available. The following information is synthesized from the safety data of structurally similar

compounds, including other quinoline carboxylic acids and trifluoromethylated quinoline

derivatives. This guide should be used as a precautionary tool, and it is imperative to handle 4-
(trifluoromethyl)quinoline-2-carboxylic acid with the utmost caution, treating it as a

potentially hazardous substance.

Section 1: Understanding the Hazard Profile
While specific toxicological data for 4-(trifluoromethyl)quinoline-2-carboxylic acid is not

available, the hazard profile can be inferred from related quinoline carboxylic acid derivatives.

These compounds are generally classified as irritants.[1][2] The trifluoromethyl group can also

influence the compound's reactivity and toxicological properties.

Based on analogs, 4-(trifluoromethyl)quinoline-2-carboxylic acid should be treated as a

compound that is:
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Harmful if swallowed.[2]

Causes skin irritation.[1][2]

Causes serious eye irritation.[1][2]

May cause respiratory irritation.[1][2]

GHS Hazard Classification (Anticipated)
The following table summarizes the anticipated GHS classification based on data from

structurally related compounds.

Hazard Class Hazard Category Signal Word Hazard Statement

Acute Toxicity, Oral Category 4 Warning
H302: Harmful if

swallowed[2]

Skin

Corrosion/Irritation
Category 2 Warning

H315: Causes skin

irritation[1][2]

Serious Eye

Damage/Eye Irritation
Category 2A Warning

H319: Causes serious

eye irritation[1][2]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3 Warning

H335: May cause

respiratory irritation[1]

[2]

Physicochemical Properties
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Property Value Source

CAS Number 588702-67-4 [3][4][5]

Molecular Formula C₁₁H₆F₃NO₂ [3]

Molecular Weight 241.17 g/mol [3][4]

Boiling Point 351.61°C at 760 mmHg [3]

Flash Point 166.448°C [3]

Density 1.481 g/cm³ [3]

Section 2: Safe Handling and Storage Protocols
A proactive approach to safety is critical when working with novel compounds like 4-
(trifluoromethyl)quinoline-2-carboxylic acid. The following protocols are based on best

practices for handling potentially hazardous chemical substances.

Personal Protective Equipment (PPE)
A multi-layered PPE strategy is essential to minimize exposure.[6]

Equipment Specification Purpose

Hand Protection Nitrile or neoprene gloves.[6]
Provides a barrier against skin

contact.[6]

Eye Protection Chemical splash goggles.[6]
Protects eyes from accidental

splashes.[6]

Respiratory Protection
N95 particulate respirator or

higher.[6]

For handling the solid,

powdered form to prevent

inhalation.[6]

Body Protection Laboratory coat.[6]
Protects skin and personal

clothing from contamination.[6]

Face Protection
Face shield (worn over

goggles).[6]

Recommended for tasks with a

high risk of splashing.[6]
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Engineering Controls
Ventilation: All work with 4-(trifluoromethyl)quinoline-2-carboxylic acid should be

conducted in a well-ventilated area, preferably within a certified chemical fume hood.[1]

Eyewash and Safety Shower: Ensure that an eyewash station and safety shower are readily

accessible and in close proximity to the workstation.[7]

Storage
Proper storage is crucial to maintain the integrity of the compound and prevent accidental

release.

Conditions: Store in a cool, dry, and well-ventilated area away from incompatible substances.

[1][7]

Container: Keep the container tightly closed when not in use.[1][7] Some suppliers

recommend storing in a freezer under -20°C.[4]

Section 3: Emergency Procedures
In the event of an exposure or spill, a swift and informed response is critical.

First-Aid Measures
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Exposure Route First-Aid Protocol Source

Inhalation

Remove the individual to fresh

air. If breathing is difficult,

administer oxygen. Seek

immediate medical attention.

[1][8]

Skin Contact

Immediately remove

contaminated clothing. Wash

the affected area with plenty of

soap and water for at least 15

minutes. Seek medical

attention if irritation persists.

[1][8]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.

Remove contact lenses if

present and easy to do. Seek

immediate medical attention.

[1][8]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Seek

immediate medical attention.

[1][8]

Spill Response
For any spill, the primary objectives are to contain the material, clean it up safely, and

decontaminate the area.

Workflow for a Minor Chemical Spill

Spill Occurs Alert Personnel & Evacuate Area Don Appropriate PPE Contain the Spill | Use absorbent materials to dike the spill. Absorb the Liquid | Work from the outside in. Collect Residue | Scoop neutralized residue into a labeled waste container. Decontaminate Area | Clean with a suitable solvent and wash with soap and water. Dispose of Waste | Follow hazardous waste disposal protocols. Spill Cleaned
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Click to download full resolution via product page

Caption: A stepwise workflow for responding to a minor chemical spill.

Section 4: Disposal Considerations
The disposal of 4-(trifluoromethyl)quinoline-2-carboxylic acid and any contaminated

materials must be handled as hazardous waste.

Waste Collection: Collect all waste in a designated, clearly labeled, and sealed container.[6]

Disposal Method: Dispose of the waste through a licensed hazardous waste disposal

company. Do not dispose of it down the drain or in regular trash.[6]

Regulations: Adhere to all federal, state, and local regulations for hazardous waste disposal.

[9]

Section 5: Conclusion
While 4-(trifluoromethyl)quinoline-2-carboxylic acid is a valuable compound in research

and drug development, its potential hazards necessitate a cautious and well-informed

approach to its handling and use. By adhering to the safety protocols outlined in this guide,

which are based on the known hazards of structurally similar compounds, researchers can

mitigate risks and ensure a safe laboratory environment. It is strongly recommended to obtain a

specific Safety Data Sheet from the supplier for 4-(trifluoromethyl)quinoline-2-carboxylic
acid when it becomes available and to review it thoroughly before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.chemnet.com/cas/en/588702-67-4/4-(trifluoromethyl)quinoline-2-carboxylic-Acid.html
https://www.bldpharm.com/products/588702-67-4.html
https://www.2abiotech.net/show_product.html?pro_id=136339
https://www.benchchem.com/pdf/Safeguarding_Your_Research_A_Comprehensive_Guide_to_Handling_Quinoline_2_Carboxylic_Acid.pdf
https://www.fishersci.pt/store/msds?partNumber=10386424&productDescription=5GR+2-Hydroxyquinoline-3-carboxylic+acid%2C+97%25&countryCode=PT&language=en
https://www.tcichemicals.com/BE/en/sds/C2928_EU_6N.pdf
https://www.matrixscientific.com/sds/MxMSDS_101979.pdf
https://www.benchchem.com/product/b1310589#safety-handling-and-msds-for-4-trifluoromethyl-quinoline-2-carboxylic-acid
https://www.benchchem.com/product/b1310589#safety-handling-and-msds-for-4-trifluoromethyl-quinoline-2-carboxylic-acid
https://www.benchchem.com/product/b1310589#safety-handling-and-msds-for-4-trifluoromethyl-quinoline-2-carboxylic-acid
https://www.benchchem.com/product/b1310589#safety-handling-and-msds-for-4-trifluoromethyl-quinoline-2-carboxylic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1310589?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1310589?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

